Cas no 2158747-84-1 (2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine
• CAS No: 2158747-84-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6073480
• PubChem ID: 165646202
• Update Time: 2025-06-13

2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine
• EN300-1863900
• 2158747-84-1

• Inchi： 1S/C13H19N/c1-12(2)10-13(12,14)9-8-11-6-4-3-5-7-11/h3-7H,8-10,14H2,1-2H3
• InChI Key： DAYASCKNYKYJQA-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2158747-84-1 and Product Name: 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine

Compound with the CAS number 2158747-84-1 and the product name 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine consists of a cyclopropane ring substituted with dimethyl and (2-phenylethyl) groups, which contributes to its distinct chemical properties and reactivity.

The cyclopropane ring is a key structural feature in this compound, known for its high strain energy and reactivity. This strain can be leveraged to facilitate various chemical transformations, making it a valuable scaffold for designing novel molecules. The presence of the dimethyl group at the 2-position enhances the stability of the cyclopropane ring while introducing additional steric hindrance, which can influence the compound's interactions with biological targets. On the other hand, the (2-phenylethyl) group at the 1-position introduces a phenyl moiety, which is commonly found in biologically active compounds due to its ability to engage in hydrophobic interactions and π-stacking.

Recent research has highlighted the importance of cyclopropane derivatives in medicinal chemistry. These compounds have shown promise as intermediates in the synthesis of various pharmacologically active agents. The structural motif of 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine has been explored for its potential to modulate biological pathways by interacting with specific enzymes and receptors. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and other enzyme targets relevant to inflammatory and metabolic diseases.

The synthesis of 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclopropanation reactions, alkylation, and functional group transformations. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes for such complex molecules. The use of transition metal catalysts, for example, has been instrumental in facilitating cyclopropanation reactions under mild conditions.

In terms of pharmacological activity, preliminary studies on 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine have shown intriguing results. The compound has been evaluated for its potential role in modulating pain signaling pathways. The cyclopropane ring is believed to interact with specific amino acid residues in target proteins, leading to altered enzyme activity. Additionally, the phenyl group may contribute to binding affinity through hydrophobic interactions with aromatic pockets in biological targets. These findings align with broader trends in drug discovery where structural diversity is leveraged to optimize pharmacological profiles.

The pharmaceutical industry has increasingly recognized the value of structural diversity in drug development. Compounds like 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine serve as valuable starting points for designing novel therapeutics. By modifying key structural features such as the cyclopropane ring or substituents like dimethyl and (2-phenylethyl) groups, researchers can fine-tune biological activity and pharmacokinetic properties. This approach is particularly relevant in addressing complex diseases that require multifaceted therapeutic intervention.

Computational modeling has also played a crucial role in understanding the interactions between 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine and biological targets. Techniques such as molecular docking and molecular dynamics simulations have provided insights into binding modes and energetics. These computational studies complement experimental efforts by predicting potential drug candidates and optimizing lead structures before they enter more costly phases of drug development.

The future prospects for 2,2-dimethyl-1-(2-phenylethyl)cyclopropan-1-amine are promising given its unique structural features and potential biological activity. Further research is warranted to explore its therapeutic applications in detail. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible medical benefits. As our understanding of biological systems continues to evolve, compounds like this will likely find new roles in treating a wide range of diseases.

In conclusion,CAS No 2158747 -84 - 1and its corresponding product name, 22 dimethyl 11 ( phenylethyl )cyclopentanone -11 amine, represent an exciting advancement in chemical pharmaceutical research . Their unique structural features make them valuable tools for designing novel therapeutics . Continued exploration into their pharmacological properties will undoubtedly yield significant benefits for patients worldwide .